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(Asp)2-Rhodamine 110, also known by its synonym (Z-DEVD)2-Rhodamine 110, is a highly
sensitive and photostable fluorogenic substrate designed for the detection of caspase-3 and
caspase-7 activity.[1][2] Its utility in studying apoptosis, the process of programmed cell death,
makes it an invaluable tool for researchers in cell biology, drug discovery, and toxicology. This
technical guide provides an in-depth overview of (Asp)2-Rhodamine 110, including its
mechanism of action, product and supplier information, experimental protocols, and relevant
signaling pathways.

Product Overview and Mechanism of Action

(Asp)2-Rhodamine 110 is a non-fluorescent bisamide derivative of Rhodamine 110. The core
structure consists of the Rhodamine 110 fluorophore, to which two aspartic acid (Asp) residues
are attached via amide bonds. In the context of apoptosis research, the substrate typically
incorporates the caspase-3/7 recognition sequence, Asp-Glu-Val-Asp (DEVD).[2]

The mechanism of action is based on enzymatic cleavage. In apoptotic cells, activated
caspase-3 and caspase-7 recognize and cleave the peptide sequence between the aspartic
acid residue and the rhodamine 110 moiety. This two-step hydrolysis first produces the
fluorescent monoamide intermediate and then the highly fluorescent Rhodamine 110.[3] The
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resulting fluorescence can be readily measured using various detection platforms, including
fluorescence microplate readers, flow cytometers, and fluorescence microscopes. The
fluorescence intensity is directly proportional to the amount of active caspase-3/7 in the
sample.

Key Features:

e High Sensitivity: Detects picomolar levels of active caspase-3.

o Photostability: The Rhodamine 110 fluorophore is more resistant to photobleaching
compared to other common fluorophores like coumarin derivatives.

o Favorable Spectral Properties: The resulting Rhodamine 110 has an excitation maximum of
approximately 496 nm and an emission maximum of around 520 nm, making it compatible
with standard fluorescein (FITC) filter sets.[4]

o Applications: Widely used in cell-based assays, high-throughput screening, and flow
cytometry to quantify apoptosis.

Product and Supplier Information

(Asp)2-Rhodamine 110 is commercially available from several suppliers, often under the
synonym (Z-DEVD)2-Rhodamine 110. The product is typically supplied as a lyophilized solid
and should be stored at -20°C, protected from light and moisture.
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Supplier

Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity

Chem-Impex

(Z-Asp-Glu-
Val-Asp)2-
Rhodamine
110

223538-61-2

C72H78N10027

1515.46

BroadPharm

(Z-Asp-Glu-
Val-Asp)2-
Rhodamine
110

223538-61-2

98%

Polysil

(Z-Asp-Glu-
Val-Asp)2-
Rhodamine
110

223538-61-2

C72H78N10027

1515.44

Min. 95%

Bachem

(Z-Asp-Glu-
Val-Asp)e-
Rhodamine
110

1515.46

Pharmaffiliate

S

(Z-Asp-Glu-
Val-Asp)2-
Rhodamine
110

223538-61-2

AxisPharm

(Z-Asp-Glu-
Val-Asp)2-
Rhodamine
110

1515.46

=295%

MedChemEx

press

Z-DEVD-
R110 ((z-
Asp-Glu-Val-
Asp)2-
Rhodamine
110)
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) (Z-DEVD)2-
AAT Bioquest - - 1515.44 -
R110
Caspase-3/7
ABP
o Substrate Z- - - - -
Biosciences

DEVD-R110

Quantitative Data

The key quantitative data for (Asp)z-Rhodamine 110 relates to the spectral properties of its

cleavage product, Rhodamine 110, as the substrate itself is non-fluorescent.

Parameter Value Notes
Rhodamine 110
Compatible with the 488 nm
Excitation Maximum (Aex) ~496 nm laser line commonly found in
flow cytometers.[4]
o ) Detected in the green channel.
Emission Maximum (Aem) ~520 nm

[4]

Molar Extinction Coefficient ()

~81,000 cm~*M~* at 498 nm

A high extinction coefficient
contributes to the brightness of

the signal.

Fluorescence Quantum Yield

(®)

~0.91

A high quantum yield indicates
efficient conversion of
absorbed light to emitted

fluorescence.

(Asp)2-Rhodamine 110

Solubility

Soluble in DMSO (up to 50
mM), DMF

Prepare a concentrated stock

solution in an organic solvent.

[5]

Experimental Protocols
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In Vitro Caspase-3/7 Activity Assay in Cell Lysates

This protocol is adapted from various supplier recommendations and is suitable for a 96-well
plate format.

Materials:
e Cells of interest
» Apoptosis-inducing agent (e.g., staurosporine, etoposide)

o Cell lysis buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NacCl, 0.1% CHAPS, 1 mM EDTA,
10% glycerol, 10 mM DTT)

e (Asp)z2-Rhodamine 110 (e.g., 10 mM stock in DMSO)
o Assay buffer (e.g., 20 mM HEPES, pH 7.4, 10% glycerol, 2 mM DTT)
e Black, clear-bottom 96-well microplate
¢ Fluorescence microplate reader
Procedure:
e Cell Culture and Treatment:
o Plate cells at a desired density in a culture plate.

o Treat cells with the apoptosis-inducing agent for the desired time. Include an untreated
control.

e Cell Lysis:
o Harvest cells and wash with ice-cold PBS.
o Resuspend the cell pellet in ice-cold lysis buffer (e.g., 1-5 x 10 cells per 50 pL).

o Incubate on ice for 10-15 minutes.
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o Centrifuge at 10,000 x g for 10 minutes at 4°C.

o Collect the supernatant (cell lysate) for the assay.

e Assay Reaction:

o

Add 50 pL of cell lysate to each well of the black microplate.

[¢]

Prepare the reaction mix by diluting the (Asp)2-Rhodamine 110 stock solution in assay
buffer to a final concentration of 2X the desired working concentration (e.g., 20 uM for a 10
MM final concentration).

o

Add 50 pL of the 2X substrate solution to each well.

[¢]

Include a blank control with lysis buffer and substrate solution.
e Incubation and Measurement:
o Incubate the plate at 37°C, protected from light, for 1-2 hours.

o Measure the fluorescence intensity using a microplate reader with excitation at ~496 nm
and emission at ~520 nm.

Flow Cytometry Analysis of Apoptosis in Intact Cells

This protocol provides a general framework for detecting caspase-3/7 activity in intact cells.
Optimization may be required depending on the cell type and experimental conditions.

Materials:

Cells of interest

Apoptosis-inducing agent

(Asp)2-Rhodamine 110 (e.g., 1 mM stock in DMSO)

Binding Buffer (e.g., 10 mM HEPES, pH 7.4, 140 mM NacCl, 2.5 mM CacClz)

Propidium lodide (P1) or other viability dye (optional)
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e Flow cytometer
Procedure:
e Cell Culture and Treatment:
o Induce apoptosis in your cell population as described in the previous protocol.
e Cell Staining:
o Harvest both adherent and suspension cells.
o Wash the cells once with ice-cold PBS.
o Resuspend the cells in 100 pL of binding buffer.
o Add (Asp)z2-Rhodamine 110 to a final concentration of 1-10 yuM.

o (Optional) Add a viability dye like PI to a final concentration of 1-2 pg/mL to distinguish
between apoptotic and necrotic cells.

o Incubate at 37°C in the dark for 15-30 minutes.
e Flow Cytometry Analysis:
o Add 400 puL of binding buffer to each tube.
o Analyze the cells by flow cytometry within 1 hour.

o Use the 488 nm laser for excitation and collect the emission in the green channel (e.qg.,
530/30 nm filter) for (Asp)2-Rhodamine 110 and the red channel (e.g., >670 nm filter) for
PI.

o Apoptotic cells will show an increase in green fluorescence.

Signaling Pathways and Experimental Workflows
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Apoptotic Sighaling Pathways Leading to Caspase-3
Activation

Apoptosis is primarily executed by a family of cysteine proteases called caspases. Caspase-3
is a key executioner caspase that is activated by two main pathways: the intrinsic
(mitochondrial) and the extrinsic (death receptor) pathways.[6][7]
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Apoptotic Signaling Pathways

Intrinsic Pathway

Cellular Stress

Extrinsic Pathway

Death Ligand Mitochondrion

Death Receptor Procaspase-8

Procaspase-9

Apoptosome

Caspase-8 Caspase-9

Caspase-3

Apoptosis
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Cleavage of (Asp)2-Rhodamine 110

______________ (Asp)-Rhodamine 110 Cleavage 2 Rhodamine 110
Cleavage 1 (Fluorescent) (Highly Fluorescent)
) EEE—
Active Caspase-3 N (Asp)2-Rhodamine 110
(Non-fluorescent)

Active Caspase-3

Caspase Activity Assay Workflow

1. Cell Culture
and Treatment

Induce Apoptosis

(e.g., drug treatment) Untreated Control

2. Harvest and Lyse Cells
(for in vitro assay)
or Stain Intact Cells
(for flow cytometry)

l

3. Add (Asp)2-Rhodamine 110
Substrate
G. Incubate at 37°C)

5. Measure Fluorescence
(Plate Reader or Flow Cytometer)

6. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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